Cas no 946293-60-3 (4-bromo-N-{5H,6H,7H-1,2,4triazolo3,4-b1,3thiazin-3-yl}benzamide)

• Product Name: 4-bromo-N-{5H,6H,7H-1,2,4triazolo3,4-b1,3thiazin-3-yl}benzamide
• CAS No: 946293-60-3
• MF: C₁₂H₁₁BrN₄OS
• MW: 339.210939645767
• CID: 5798827
• PubChem ID: 44007687
• Update Time: 2025-10-07

4-bromo-N-{5H,6H,7H-1,2,4triazolo3,4-b1,3thiazin-3-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-{5H,6H,7H-1,2,4triazolo3,4-b1,3thiazin-3-yl}benzamide
• F2080-0061
• 946293-60-3
• CCG-302123
• 4-bromo-N-(6,7-dihydro-5H-[1,2,4]triazolo[3,4-b][1,3]thiazin-3-yl)benzamide
• 4-bromo-N-{5H,6H,7H-[1,2,4]triazolo[3,4-b][1,3]thiazin-3-yl}benzamide
• AKOS024626523

• Inchi： 1S/C12H11BrN4OS/c13-9-4-2-8(3-5-9)10(18)14-11-15-16-12-17(11)6-1-7-19-12/h2-5H,1,6-7H2,(H,14,15,18)
• InChI Key： JURUZUGQLUAPRR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(NC1=NN=C2N1CCCS2)=O

Computed Properties

• Exact Mass: 337.98369g/mol
• Monoisotopic Mass: 337.98369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 85.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-bromo-N-{5H,6H,7H-1,2,4triazolo3,4-b1,3thiazin-3-yl}benzamide

Recent Advances in the Study of 4-bromo-N-{5H,6H,7H-1,2,4triazolo3,4-b1,3thiazin-3-yl}benzamide (CAS: 946293-60-3)

In recent years, the compound 4-bromo-N-{5H,6H,7H-1,2,4triazolo3,4-b1,3thiazin-3-yl}benzamide (CAS: 946293-60-3) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, featuring a triazolothiazine scaffold, has demonstrated promising biological activities, particularly in the context of kinase inhibition and antimicrobial applications. The unique structural features of this molecule, including the brominated benzamide moiety, contribute to its potential as a lead compound for drug development.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and biological evaluation of 4-bromo-N-{5H,6H,7H-1,2,4triazolo3,4-b1,3thiazin-3-yl}benzamide derivatives. The research team employed a multi-step synthetic route to optimize the yield and purity of the target compound, with a focus on improving its pharmacokinetic properties. The study revealed that the compound exhibits potent inhibitory activity against a panel of protein kinases, including CDK2 and GSK-3β, which are implicated in various cancers and neurodegenerative diseases.

Further investigations into the mechanism of action of 4-bromo-N-{5H,6H,7H-1,2,4triazolo3,4-b1,3thiazin-3-yl}benzamide have shed light on its ability to modulate cellular signaling pathways. In vitro assays demonstrated that the compound induces apoptosis in cancer cell lines by disrupting the mitochondrial membrane potential and activating caspase-3. These findings suggest that the molecule could serve as a valuable tool for studying kinase-dependent pathways and as a potential therapeutic agent for oncology applications.

In addition to its kinase inhibitory properties, recent research has highlighted the antimicrobial potential of 4-bromo-N-{5H,6H,7H-1,2,4triazolo3,4-b1,3thiazin-3-yl}benzamide. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibits broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to interfere with bacterial cell wall synthesis, as evidenced by electron microscopy studies.

Despite these promising findings, challenges remain in the development of 4-bromo-N-{5H,6H,7H-1,2,4triazolo3,4-b1,3thiazin-3-yl}benzamide as a therapeutic agent. Current research efforts are focused on addressing issues related to solubility, metabolic stability, and selectivity. Several research groups are exploring structural modifications to the triazolothiazine core and the benzamide side chain to optimize these properties while maintaining biological activity.

The compound's unique chemical structure (CAS: 946293-60-3) continues to inspire novel synthetic approaches. A recent breakthrough in the field involves the development of a one-pot synthesis method that significantly improves the efficiency of producing 4-bromo-N-{5H,6H,7H-1,2,4triazolo3,4-b1,3thiazin-3-yl}benzamide derivatives. This advancement, published in Organic Process Research & Development (2023), has important implications for scaling up production for preclinical studies.

Looking ahead, the research community anticipates that further studies on 4-bromo-N-{5H,6H,7H-1,2,4triazolo3,4-b1,3thiazin-3-yl}benzamide will explore its potential in combination therapies and its application in other disease areas. The compound's dual activity as both a kinase inhibitor and antimicrobial agent presents unique opportunities for multi-target drug development. Ongoing clinical investigations are expected to provide critical insights into its safety profile and therapeutic potential in the coming years.